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Compound of Interest

Compound Name: C15H22ClNS

Cat. No.: B15174005 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals.

Preface
This document serves as a comprehensive technical guide on the physical and chemical

properties of the compound with the molecular formula C15H22ClNS. The information herein is

intended for a scientific audience and aims to provide a consolidated resource for research and

development purposes.

Compound Identification
Initial searches for a compound with the exact molecular formula C15H22ClNS did not yield a

definitive, well-characterized substance in publicly available chemical databases. However,

extensive analysis of related chemical structures and nomenclature suggests that the intended

compound of interest may be Thiazinamium, a quaternary ammonium compound derived from

promethazine.

Thiazinamium itself has the chemical formula C18H23N2S+. It is commonly available as a salt,

such as Thiazinamium methylsulfate or Thiazinamium chloride. It is crucial to note the

discrepancy in the molecular formula provided in the topic request. For the purpose of this

guide, we will proceed with the characterization of Thiazinamium, a compound with known

therapeutic applications.

Table 1: Compound Identification
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Identifier Value

Common Name Thiazinamium

CAS Registry Number 2338-21-8 (for Thiazinamium)

Chemical Formula C18H23N2S+

Synonyms
Thiazinamon, N,N,N,α-Tetramethyl-10H-

phenothiazine-10-ethanaminium

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Thiazinamium

and its common salt, Thiazinamium methylsulfate.

Table 2: Physical and Chemical Properties of Thiazinamium and its Methylsulfate Salt

Property Value

Appearance Solid powder[1]

Molecular Weight
410.55 g/mol (for Thiazinamium methylsulfate)

[1]

Melting Point 206-210°C (with some decomposition)

Solubility

Water: ~10% at 25°C, Freely soluble in absolute

ethanol, Sparingly soluble in acetone, Practically

insoluble in ether and benzene

Stability Discolors on exposure to light

Experimental Protocols
Detailed experimental protocols for the characterization of Thiazinamium and its metabolites

are crucial for reproducible research. This section outlines a general methodology for the

determination of Thiazinamium in biological fluids, a key aspect of its pharmacokinetic profiling.

Determination of Thiazinamium in Body Fluids
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A common method for the quantification of Thiazinamium in plasma and urine involves High-

Performance Liquid Chromatography (HPLC).

Workflow for Thiazinamium Quantification

Caption: Workflow for Thiazinamium quantification in biological samples.

Protocol:

Sample Preparation: To a known volume of plasma or urine, an internal standard is added.

Extraction: The sample is then subjected to liquid-liquid extraction using a suitable organic

solvent.

Concentration: The organic layer is separated, evaporated to dryness, and the residue is

reconstituted in the HPLC mobile phase.

Chromatographic Separation: An aliquot of the reconstituted sample is injected into an HPLC

system equipped with a suitable column (e.g., a C18 reversed-phase column).

Detection: The eluent is monitored by a UV detector or a mass spectrometer.

Quantification: The concentration of Thiazinamium is determined by comparing the peak

area of the analyte to that of the internal standard and using a calibration curve.

Biological Activity and Signaling Pathways
Thiazinamium is classified as an antihistamine and also possesses anticholinergic properties.

[1] Its mechanism of action primarily involves the blockade of histamine H1 receptors and

muscarinic acetylcholine receptors.

Antihistaminic Action
As a histamine H1 receptor antagonist, Thiazinamium competitively inhibits the binding of

histamine to its receptors on various cells. This action helps to prevent the typical allergic

responses mediated by histamine, such as vasodilation, increased capillary permeability, and

smooth muscle contraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15174005?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15174005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

